Cas no 2172256-12-9 (2-(2,5-dihydro-1H-pyrrol-2-yl)-1-methylcyclohexan-1-ol)

• Product Name: 2-(2,5-dihydro-1H-pyrrol-2-yl)-1-methylcyclohexan-1-ol
• CAS No: 2172256-12-9
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 6104840
• PubChem ID: 165723289
• Update Time: 2025-06-12

2-(2,5-dihydro-1H-pyrrol-2-yl)-1-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dihydro-1H-pyrrol-2-yl)-1-methylcyclohexan-1-ol
• 2172256-12-9
• EN300-1637689

• Inchi： 1S/C11H19NO/c1-11(13)7-3-2-5-9(11)10-6-4-8-12-10/h4,6,9-10,12-13H,2-3,5,7-8H2,1H3
• InChI Key： QSAKRHPWKPTCPY-UHFFFAOYSA-N
• SMILES： OC1(C)CCCCC1C1C=CCN1

Computed Properties

• Exact Mass: 181.146664230g/mol
• Monoisotopic Mass: 181.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-(2,5-dihydro-1H-pyrrol-2-yl)-1-methylcyclohexan-1-ol

Comprehensive Overview of 2-(2,5-dihydro-1H-pyrrol-2-yl)-1-methylcyclohexan-1-ol (CAS No. 2172256-12-9)

The compound 2-(2,5-dihydro-1H-pyrrol-2-yl)-1-methylcyclohexan-1-ol (CAS No. 2172256-12-9) is a unique organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its structure features a cyclohexanol core substituted with a 1-methyl group and a 2,5-dihydro-1H-pyrrole moiety, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications due to its stereochemical properties and hydrogen-bonding capabilities, which are critical for drug design and catalysis.

In recent years, the demand for novel heterocyclic compounds like 2-(2,5-dihydro-1H-pyrrol-2-yl)-1-methylcyclohexan-1-ol has surged, driven by advancements in pharmaceutical research and green chemistry. This compound aligns with the growing trend of sustainable synthesis, as it can be derived from renewable resources or through atom-efficient reactions. Its pyrrole ring, a common motif in bioactive molecules, further enhances its relevance in drug discovery, particularly for targeting neurological disorders and inflammatory diseases.

One of the most frequently searched questions about CAS No. 2172256-12-9 revolves around its synthetic routes and scalability. Current literature suggests that this compound can be prepared via Pd-catalyzed cross-coupling or microwave-assisted synthesis, both of which are favored for their efficiency and reduced environmental impact. Additionally, its solubility profile and stability under physiological conditions make it a promising candidate for formulation development, addressing another common query among researchers.

The structure-activity relationship (SAR) of 2-(2,5-dihydro-1H-pyrrol-2-yl)-1-methylcyclohexan-1-ol is another hot topic, especially in the context of computational chemistry and molecular docking studies. Its chiral center and conformational flexibility allow for diverse interactions with biological targets, which is why it is often explored in virtual screening campaigns. This aligns with the broader industry shift toward AI-driven drug discovery, where such compounds are prioritized for their high ligand efficiency.

From an industrial perspective, the compound's patent landscape and regulatory status are frequently discussed. While CAS No. 2172256-12-9 is not classified as hazardous, its use in GMP-compliant manufacturing requires rigorous quality control measures. Companies specializing in custom synthesis often highlight its batch-to-batch consistency and purity standards, which are critical for preclinical studies.

In summary, 2-(2,5-dihydro-1H-pyrrol-2-yl)-1-methylcyclohexan-1-ol represents a compelling case study in modern organic chemistry. Its multifaceted applications—from drug development to catalysis—coupled with its alignment with sustainability goals, ensure its continued relevance. As research progresses, this compound is likely to feature prominently in discussions about next-generation therapeutics and eco-friendly chemical processes.